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Compound of Interest

Compound Name: 2,3-Dihydroxyterephthalic acid

Cat. No.: B1584620 Get Quote

For researchers and drug development professionals, the integrity of your work extends

beyond the bench; it encompasses the entire lifecycle of the chemical reagents you employ.

The proper disposal of these materials is not merely a regulatory hurdle but a cornerstone of

laboratory safety and environmental stewardship. This guide provides a detailed, scientifically

grounded protocol for the safe disposal of 2,3-dihydroxyterephthalic acid (CAS No. 19829-

72-2), ensuring the protection of personnel and the environment.

The procedural choices outlined herein are based on a synthesis of regulatory mandates and

established best practices in chemical waste management. Understanding the "why" behind

each step is critical for fostering a culture of safety and ensuring compliance.

Hazard Assessment and Initial Precautions
2,3-Dihydroxyterephthalic acid is a solid organic compound that, while not classified as

acutely toxic, presents definite hazards that must be respected.[1] It is known to cause skin

irritation, serious eye irritation, and may cause respiratory irritation.[1][2][3][4] Therefore, all

handling and disposal operations must be conducted with appropriate personal protective

equipment (PPE).

Table 1: Essential Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

Hand Protection
Chemically resistant gloves

(e.g., nitrile)

To prevent skin contact and

subsequent irritation.[1][3]

Eye/Face Protection
Safety glasses with side

shields or goggles

To protect against dust

particles and accidental

splashes that can cause

serious eye irritation.[1][3]

Skin and Body Protection Laboratory coat
To prevent contamination of

personal clothing.

Respiratory Protection

Use in a well-ventilated area. A

NIOSH- or CEN-certified

respirator may be necessary if

dust is generated.[1]

To avoid inhalation of dust,

which can lead to respiratory

tract irritation.[1][2][3][4]

Waste Characterization: The First Step in Compliance
Before disposal, you must classify 2,3-dihydroxyterephthalic acid as either hazardous or

non-hazardous waste. This determination is a legal requirement under the Resource

Conservation and Recovery Act (RCRA), administered by the U.S. Environmental Protection

Agency (EPA).[5][6]

Based on its known properties, 2,3-dihydroxyterephthalic acid does not typically meet the

criteria for ignitability, corrosivity, or reactivity. However, its potential toxicity and irritant

properties necessitate its management as a hazardous waste.

Key Disposal Principle: Do not dispose of 2,3-dihydroxyterephthalic acid down the drain or in

regular trash.[7][8] This is a prohibited practice for hazardous chemical waste. Evaporation in a

fume hood is also not a permissible disposal method.[8][9]

Step-by-Step Disposal Protocol
The following protocol outlines the systematic procedure for collecting and preparing 2,3-
dihydroxyterephthalic acid for disposal.

Step 1: Designate a Satellite Accumulation Area (SAA)
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An SAA is a designated location within the laboratory, at or near the point of waste

generation, where hazardous waste is collected.[9][10][11] This can be a designated portion

of a lab bench or a chemical fume hood.[9] The SAA must be under the control of laboratory

personnel.[6][12]

Step 2: Select an Appropriate Waste Container

Use a container that is compatible with 2,3-dihydroxyterephthalic acid. A high-density

polyethylene (HDPE) or glass container with a secure, screw-on cap is recommended.[6][10]

The container must be in good condition, free of leaks or damage.[13]

Never use food-grade containers (e.g., mayonnaise or pickle jars) for hazardous waste.[9]

Step 3: Label the Waste Container

Proper labeling is crucial for safety and regulatory compliance. The label must include:

The words "Hazardous Waste".[9][11]

The full chemical name: "2,3-Dihydroxyterephthalic acid". Do not use abbreviations or

chemical formulas.[9][14]

A clear indication of the hazards (e.g., "Irritant," "Toxic").[9]

The date when the first waste was added to the container.

Step 4: Waste Accumulation

Carefully transfer the solid 2,3-dihydroxyterephthalic acid waste into the labeled container.

Avoid generating dust. If there is a risk of dust, perform the transfer in a chemical fume hood.

Keep the waste container securely closed at all times, except when adding waste.[9][10][14]

Store the waste container in the designated SAA.

Step 5: Segregate from Incompatible Chemicals
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2,3-Dihydroxyterephthalic acid is incompatible with strong oxidizing agents.[1]

Store the waste container away from incompatible materials to prevent dangerous chemical

reactions.[8][9] It is best practice to use secondary containment to segregate incompatible

waste streams.[6][8]

Step 6: Arrange for Disposal

Once the container is full or has been accumulating for the maximum allowed time (this can

vary by jurisdiction, but is often up to one year for partially filled containers in an SAA),

arrange for its collection by your institution's Environmental Health and Safety (EH&S)

department or a licensed hazardous waste disposal company.[6][8][9]

Follow your institution's specific procedures for requesting a waste pickup.

Disposal of Empty Containers
An empty container that held 2,3-dihydroxyterephthalic acid must also be managed properly.

A container is considered "empty" if all contents have been removed that can be by normal

means.

For acutely hazardous wastes (P-listed), containers must be triple-rinsed.[8] While 2,3-
dihydroxyterephthalic acid is not typically P-listed, it is good practice to rinse the container.

The rinsate (the liquid from rinsing) must be collected and disposed of as hazardous waste.

Once properly rinsed, deface or remove the original label and dispose of the container as

regular trash, in accordance with institutional policy.[8]

Spill and Emergency Procedures
In the event of a spill:

Evacuate and Secure: Alert personnel in the immediate area and restrict access.

Ventilate: Ensure adequate ventilation.
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Don PPE: Wear the appropriate PPE as outlined in Table 1.

Containment: Prevent the spill from spreading. For a solid, carefully sweep or vacuum the

material. Avoid creating dust.[1]

Collection: Place the spilled material and any contaminated cleaning supplies (e.g., paper

towels, absorbent pads) into a labeled hazardous waste container.[1][3][8]

Decontamination: Clean the spill area thoroughly.

Seek Medical Attention: If skin or eye contact occurs, flush the affected area with water for at

least 15 minutes and seek medical attention.[1][3] If inhaled, move to fresh air.[1][3]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 2,3-
dihydroxyterephthalic acid.
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Waste Generation:
2,3-Dihydroxyterephthalic Acid

Don Appropriate PPE
(Gloves, Goggles, Lab Coat) Spill Occurs

At any stage

Characterize as Hazardous Waste
(Irritant/Toxic)

Transfer to Labeled Container
in Satellite Accumulation Area (SAA)

Label must include:
'Hazardous Waste'

Full Chemical Name
Hazard Information

Segregate from Incompatibles
(e.g., Strong Oxidizing Agents)

Store in Closed Container
within SAA

Request Pickup from EH&S
or Licensed Disposal Vendor

Follow Spill Cleanup Protocol:
Contain, Collect, and Dispose

of Cleanup Materials as Hazardous Waste

Click to download full resolution via product page

Caption: Disposal workflow for 2,3-dihydroxyterephthalic acid.

By adhering to this comprehensive guide, laboratory professionals can ensure the safe and

compliant disposal of 2,3-dihydroxyterephthalic acid, upholding the highest standards of
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scientific integrity and workplace safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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